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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641

Extensive research into the applications of N-lsopropylmethylamine in organic chemistry
reveals its role as a versatile reagent and building block rather than a catalyst in organic
reactions. Despite a comprehensive search for its use in organocatalysis, asymmetric catalysis,
or as a general base catalyst, no significant evidence or documented applications for N-
Isopropylmethylamine in a catalytic capacity were identified in the scientific literature.

N-Isopropylmethylamine, a secondary amine with the chemical formula (CHs)2CHNHCH3, is
primarily utilized as a reactant or a precursor in the synthesis of more complex molecules,
particularly in the pharmaceutical and materials science sectors.

Established Applications of N-
Isopropylmethylamine:

While not functioning as a catalyst, N-lsopropylmethylamine plays a crucial role in several
synthetic processes:

o Pharmaceutical Synthesis: It serves as a key intermediate in the preparation of various
active pharmaceutical ingredients (APIs). For instance, it is used in the synthesis of novel
tryptamine derivatives, which are of interest in drug development.[1][2]

¢ Polymer Chemistry: The compound is employed in the generation of in situ micelles with
distinct sizes through sequential self-assembly of stimuli-responsive amphiphilic block
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copolymers.[1][2] This application is significant in the field of nanotechnology and drug
delivery.

o Chemical Synthesis: N-Isopropylmethylamine is a reactant in palladium-catalyzed
carbonylation reactions. Specifically, it undergoes oxidative cross double carbonylation with
alcohols to form oxamates.[3] In this context, the amine is consumed and incorporated into
the final product, which is characteristic of a reagent, not a catalyst.

Synthesis of N-Isopropylmethylamine:

Several methods for the synthesis of N-Isopropylmethylamine itself have been documented,
often involving the reaction of isopropyl alcohol or isopropyl halides with methylamine under
various conditions.

Due to the absence of any data supporting the catalytic use of N-Isopropylmethylamine, the
creation of detailed application notes, experimental protocols, and mechanistic diagrams for its
role as a catalyst is not possible at this time. Researchers and professionals in drug
development should view N-lsopropylmethylamine as a valuable amine building block for the
construction of target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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